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Compound Name:

An In-depth Technical Guide to Tributyl(cyanomethyl)phosphonium Chloride

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physical and chemical properties of
Tributyl(cyanomethyl)phosphonium chloride (TCC). It is intended for researchers,
scientists, and professionals in drug development and materials science who utilize
phosphonium salts in their work. The information presented herein is synthesized from
technical data sheets and peer-reviewed literature to ensure accuracy and provide field-proven
insights.

Compound Identification and Molecular Structure

Tributyl(cyanomethyl)phosphonium chloride is a quaternary phosphonium salt
characterized by a central phosphorus atom bonded to three butyl groups, a cyanomethyl
group, and a chloride counter-ion.[1] This structure imparts unique properties that make it a
versatile reagent in various chemical applications.[2]

¢ Chemical Name: Tributyl(cyanomethyl)phosphonium chloride
e Synonyms: (Cyanomethyl)tributylphosphonium chloride

e CAS Number: 82358-61-0[3]
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e Molecular Formula: C14H29CINP[2]

» Molecular Weight: 277.82 g/mol [2]
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Caption: Molecular Structure of Tributyl(cyanomethyl)phosphonium chloride.

Physical Properties

The physical characteristics of TCC are summarized in the table below. These properties are
crucial for determining appropriate handling, storage, and application conditions.
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Property Value Source(s)

White to almost white powder

Appearance (2]
or crystal

Melting Point 97 -101°C [2]
> 98% (by non-aqueous

Purity o (by a [2]
titration)

Solubility Soluble in methanol

- Room temperature, store
Storage Conditions )
under inert gas

Special Characteristics Hygroscopic

The compound is a solid at room temperature, appearing as a white crystalline powder. Its
melting point range of 97-101 °C indicates a relatively stable solid form.[2] Due to its
hygroscopic nature, it is imperative to store TCC under an inert atmosphere to prevent moisture
absorption, which could affect its reactivity and purity.

Chemical Properties and Reactivity
Thermal Stability

Phosphonium salts, in general, exhibit greater thermal stability compared to their nitrogen-
based ammonium counterparts.[4][5] The thermal stability of a specific phosphonium salt is
influenced by its molecular structure, particularly the nature of the anion.[4] For instance, salts
with non-nucleophilic anions like bis(trifluoromethylsulfonyl)imide show significantly higher
thermal stability than their chloride analogues.[4] The decomposition of alkyl phosphonium salts
can proceed through pathways such as (3-elimination and nucleophilic displacement at the
phosphorus atom.[5][6] While specific thermal decomposition data for TCC is not readily
available, it is expected to be stable up to approximately 200°C, a common threshold for many
phosphonium salts.[7]

Reactivity and Applications
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Tributyl(cyanomethyl)phosphonium chloride is a versatile reagent in organic chemistry,
primarily utilized for its roles in synthesis and catalysis.[2]

e Organic Synthesis: It serves as a key reagent in various organic reactions, including those
for forming complex molecules, which is vital in pharmaceutical development.[2][8] It is
particularly useful in Wittig-type reactions for the formation of carbon-carbon bonds.

o Phase Transfer Catalyst: Like many quaternary phosphonium salts, TCC can act as a phase
transfer catalyst, facilitating the transfer of ions between immiscible phases (e.g., aqueous
and organic).[2] This property is valuable in extraction and separation processes.[2]

e lonic Liquids: The compound is used in the formulation of ionic liquids, which have
applications in electrochemistry for energy storage systems like batteries and
supercapacitors.[2][9]

Hydrolysis

The alkaline hydrolysis of phosphonium salts is a well-studied reaction that typically leads to
the formation of a phosphine oxide and a hydrocarbon.[10] The mechanism involves a five-
coordinate intermediate phosphorane.[11][12] The stereochemical outcome of the hydrolysis
can be influenced by the polarity of the reaction medium.[11] In highly aqueous media, the
reaction often proceeds with an inversion of configuration at the phosphorus center, whereas in
low-polarity media, racemization may occur due to the increased lifetime of the phosphorane
intermediate, which allows for pseudorotation.[11] For TCC, hydrolysis under alkaline
conditions would be expected to yield tributylphosphine oxide and methane, with the cleavage
of the P-CH2CN bond.
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Caption: Proposed mechanism for the alkaline hydrolysis of TCC.

Safety and Handling

Tributyl(cyanomethyl)phosphonium chloride is classified as a hazardous substance and
requires careful handling.

GHS Hazard Classification:[13]

o Acute Toxicity (Oral, Dermal, Inhalation): Category 3 (Toxic if swallowed, in contact with skin,
or if inhaled).[13]

 Skin Irritation: Category 2 (Causes skin irritation).[13]
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o Eye Irritation: Category 2 (Causes serious eye irritation).[13]
Precautionary Measures:[13]

» Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.

» Handling: Use only in a well-ventilated area or in a closed system with appropriate exhaust
ventilation.[13] Avoid breathing dust.[13] Wash hands and skin thoroughly after handling.[13]

o Storage: Store in a well-ventilated, cool, and shaded place.[13] Keep the container tightly
closed and under an inert gas to protect from moisture.[13]

In case of exposure, immediate medical attention is necessary.[13]

Experimental Protocol: Melting Point Determination

The determination of a compound's melting point is a fundamental technique for assessing its
purity.

Objective: To determine the melting point range of Tributyl(cyanomethyl)phosphonium
chloride.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Spatula

Tributyl(cyanomethyl)phosphonium chloride sample

Mortar and pestle

Procedure:
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o Sample Preparation: Ensure the TCC sample is dry. If necessary, dry it under a vacuum.
Finely grind a small amount of the crystalline sample using a mortar and pestle.

e Capillary Tube Loading: Pack the powdered sample into the open end of a capillary tube to a
depth of 2-3 mm by tapping the sealed end on a hard surface.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating: Set the apparatus to heat at a rapid rate initially until the temperature is about 15-20
°C below the expected melting point (approx. 97 °C).[2]

e Observation: Reduce the heating rate to 1-2 °C per minute. Carefully observe the sample.

» Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample becomes a
clear liquid (the end of the melting range).

» Repeat: For accuracy, repeat the measurement with a fresh sample. A narrow melting range
(e.g., 1-2 °C) is indicative of a pure compound.

Melting Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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